Cas no 106148-07-6 (1H-Pyrazole-4-acetic acid, 5-(2-aminophenyl)-3-methyl-1-phenyl-,methyl ester)

• Product Name: 1H-Pyrazole-4-acetic acid, 5-(2-aminophenyl)-3-methyl-1-phenyl-,methyl ester
• CAS No: 106148-07-6
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 1172696
• Update Time: 2024-07-25

1H-Pyrazole-4-acetic acid, 5-(2-aminophenyl)-3-methyl-1-phenyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 5-(2-aminophenyl)-3-methyl-1-phenyl-,methyl ester
• 1H-Pyrazole-4-acetic acid, 5-(2-aminophenyl)-3-methyl-1-phenyl-, methyl ester

• Inchi： 1S/C19H19N3O2/c1-13-16(12-18(23)24-2)19(15-10-6-7-11-17(15)20)22(21-13)14-8-4-3-5-9-14/h3-11H,12,20H2,1-2H3
• InChI Key： XYHHZOYYINQCHC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CC=C2N)=C(CC(OC)=O)C(C)=N1

Computed Properties

• Exact Mass: 321.14787

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 494.6±45.0 °C(Predicted)
• PSA: 70.14
• pka: 3.14±0.10(Predicted)